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Compound of Interest

Compound Name:
2,4-Dichloro-5-fluorobenzoyl

chloride

Cat. No.: B1301201 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-5-fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Dichloro-5-fluorobenzoyl
chloride (CAS No: 86393-34-2), a key intermediate in the synthesis of various pharmaceuticals

and agrochemicals.

Chemical and Physical Properties
2,4-Dichloro-5-fluorobenzoyl chloride is a halogenated aromatic compound.[1] It is a

colorless to pale yellow liquid with a pungent odor.[1][2] The presence of chlorine and fluorine

atoms on the benzene ring, combined with the reactive acyl chloride group, makes it a versatile

building block in organic synthesis.[2]

Table 1: Chemical Identification and Properties
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Property Value

CAS Number 86393-34-2

Molecular Formula C₇H₂Cl₃FO

Molecular Weight 227.44 g/mol [3]

IUPAC Name 2,4-dichloro-5-fluorobenzoyl chloride

Synonyms Benzoyl chloride, 2,4-dichloro-5-fluoro-[2]

Canonical SMILES C1=C(C(=CC(=C1F)Cl)Cl)C(=O)Cl[4]

InChI Key RPZXUSJCSDQNTE-UHFFFAOYSA-N[2]

Table 2: Physical and Spectroscopic Data

Property Value

Appearance Colorless to light yellow clear liquid[5]

Boiling Point 143-144 °C at 35 mmHg[6]

Density 1.568 g/mL at 25 °C[6]

Refractive Index n20/D 1.572[4][6]

Purity >98.0% (GC)[5]

Applications in Drug Development and Other
Industries
2,4-Dichloro-5-fluorobenzoyl chloride is a crucial raw material in the production of a range of

biologically active molecules.

Pharmaceuticals: It serves as a major starting material for the synthesis of third-generation

quinolone antibiotics, such as ciprofloxacin.[6] It is also a key intermediate for antipsychotic

drugs, including trifluoperidol, trifluperidol, and penfluridol.[6][7]
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Agrochemicals: This compound is utilized in the manufacturing of pesticides, including

insecticides and ovicides.[6][8]

Other Applications: It is also used in the identification of plastics and resins.[6][8]

Experimental Protocols: Synthesis of 2,4-Dichloro-
5-fluorobenzoyl chloride
Several synthetic routes have been developed for the preparation of 2,4-dichloro-5-
fluorobenzoyl chloride, often starting from 2,4-dichlorofluorobenzene.

Synthesis from 2,4-dichlorofluorobenzene and Oxalyl
Chloride
This method involves the Friedel-Crafts acylation of 2,4-dichlorofluorobenzene with oxalyl

chloride using aluminum chloride (AlCl₃) as a catalyst. The reaction is typically carried out at a

controlled temperature, followed by vacuum distillation to purify the product. This process is

noted for its high yield (up to 98%) and suitability for industrial production.[7]

Experimental Workflow:
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Reactants

Process

2,4-dichlorofluorobenzene

Acylation Reaction
(20-30°C, 1.5-2.5 hours)

Oxalyl chloride AlCl3 (catalyst)

Vacuum Distillation

2,4-dichloro-5-fluorobenzoyl chloride

Reactants

Process

2,4-dichlorofluorobenzene

Friedel-Crafts Reaction
(70°C, 2 hours)

Carbon tetrachloride FeCl3 (catalyst)

Intermediate Product

Hydrolysis

2,4-dichloro-5-fluorobenzoyl chloride
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Reactants

Process

2,4-dichloro-5-fluorobenzoic acid

Chlorination Reaction
(e.g., 110°C)

Thionyl chloride or
Bis(trichloromethyl) carbonate Toluene

Distillation

2,4-dichloro-5-fluorobenzoyl chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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